Cas no 116747-80-9 (1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro-)

• Product Name: 1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro-
• CAS No: 116747-80-9
• MF: C₁₀H₂₁NO₅
• MW: 235.277443647385
• CID: 131359
• PubChem ID: 5069405
• Update Time: 2025-04-19

1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro-
• 4-(3-hydroxypropyl)-4-nitroheptane-1,7-diol
• NITROMETHANETRISPROPANOL
• 4-Nitro-4-(3-hydroxypropyl)heptane-1,7-diol
• 3,3',3''-(Nitromethylidyne)tris(1-propanol)
• 4-(3-HYDROXYPROPYL)-4-NITRO-1,7-HEPTANEDIOL
• SCHEMBL2637043
• nitro-methanetrispropanol
• AKOS015916515
• 116747-80-9
• DTXSID10408013
• WQOWCQQAYGOQNI-UHFFFAOYSA-N
• DTXCID90358865

• Inchi： 1S/C10H21NO5/c12-7-1-4-10(11(15)16,5-2-8-13)6-3-9-14/h12-14H,1-9H2
• InChI Key： WQOWCQQAYGOQNI-UHFFFAOYSA-N
• SMILES： [O-][N+](C(CCCO)(CCCO)CCCO)=O

Computed Properties

• Exact Mass: 235.14203
• Monoisotopic Mass: 235.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: solid
• Density: 1.182
• Melting Point: 59-65 °C(lit.)
• Boiling Point: 447.5°Cat760mmHg
• Flash Point: 189.6°C
• Refractive Index: 1.504
• PSA: 103.83
• Solubility: Not determined

1,7-Heptanediol,4-(3-hydroxypropyl)-4-nitro- Security Information

• WGK Germany：3